Cas no 1522798-12-4 (1-(3-Fluoropropyl)pyrrole)

• Product Name: 1-(3-Fluoropropyl)pyrrole
• CAS No: 1522798-12-4
• MF: C₇H₁₀FN
• MW: 127.159405231476
• CID: 6166430
• PubChem ID: 66718297
• Update Time: 2025-10-19

1-(3-Fluoropropyl)pyrrole Chemical and Physical Properties

Names and Identifiers

• EN300-5126855
• AKOS019683340
• 1-(3-fluoropropyl)pyrrole
• SCHEMBL536298
• 1522798-12-4
• 1-(3-fluoropropyl)-1H-pyrrole
• 1-(3-Fluoropropyl)pyrrole

• Inchi： 1S/C7H10FN/c8-4-3-7-9-5-1-2-6-9/h1-2,5-6H,3-4,7H2
• InChI Key： SAVKYOWIQLRVOW-UHFFFAOYSA-N
• SMILES： FCCCN1C=CC=C1

Computed Properties

• Exact Mass: 127.079727485g/mol
• Monoisotopic Mass: 127.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 4.9Ų

Additional information on 1-(3-Fluoropropyl)pyrrole

1-(3-Fluoropropyl)pyrrole: A Comprehensive Overview of CAS No. 1522798-12-4

1-(3-Fluoropropyl)pyrrole, with the CAS number 1522798-12-4, is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinctive structure, which includes a pyrrole ring substituted with a 3-fluoropropyl group. The combination of these functional groups endows 1-(3-Fluoropropyl)pyrrole with a range of interesting properties and potential applications.

The pyrrole ring, a five-membered heterocyclic aromatic compound, is a fundamental building block in many natural and synthetic molecules. It is known for its electron-donating properties and its ability to form stable complexes with various metal ions. The introduction of the 3-fluoropropyl group to the pyrrole ring significantly alters the electronic and steric properties of the molecule, making it an attractive candidate for various chemical and biological studies.

In recent years, 1-(3-Fluoropropyl)pyrrole has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a building block in the synthesis of novel pharmaceuticals. The fluorine atom in the 3-fluoropropyl group can influence the pharmacokinetic properties of drugs, such as their metabolic stability and bioavailability. This makes 1-(3-Fluoropropyl)pyrrole a valuable intermediate in the development of new therapeutic agents.

Research has shown that compounds derived from 1-(3-Fluoropropyl)pyrrole exhibit promising biological activities. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound demonstrated potent anti-inflammatory effects. These findings suggest that 1-(3-Fluoropropyl)pyrrole-based molecules could be developed into effective treatments for inflammatory diseases.

Beyond medicinal applications, 1-(3-Fluoropropyl)pyrrole has also found use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Researchers have explored the use of 1-(3-Fluoropropyl)pyrrole-based materials to improve the efficiency and stability of these devices.

The synthesis of 1-(3-Fluoropropyl)pyrrole can be achieved through various methods, including transition-metal-catalyzed reactions and nucleophilic substitution reactions. A commonly used route involves the reaction of 3-fluoropropyllithium with pyrrole under carefully controlled conditions. This method provides high yields and good purity, making it suitable for large-scale production.

In addition to its synthetic utility, 1-(3-Fluoropropyl)pyrrole has been studied for its environmental impact. Research has shown that this compound is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, like any chemical compound, it should be stored and used following appropriate safety guidelines to ensure environmental and human health protection.

The ongoing research on 1-(3-Fluoropropyl)pyrrole continues to uncover new applications and properties. For example, recent studies have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have shown promise in catalytic reactions and as precursors for metal-based materials.

In conclusion, 1-(3-Fluoropropyl)pyrrole (CAS No. 1522798-12-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and coordination chemistry. Its unique structure and properties make it an important molecule for researchers and scientists working in these fields. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its importance in the scientific community.